N-(4-Phenylthiobenzyl) Fenticonazole Chloride
N-(4-Phenylthiobenzyl) Fenticonazole Chloride
Brand Name:
Vulcanchem
CAS No.:
80639-92-5
VCID:
VC0119404
InChI:
InChI=1S/C37H31Cl2N2OS2.ClH/c38-30-15-20-35(36(39)23-30)37(42-26-29-13-18-34(19-14-29)44-32-9-5-2-6-10-32)25-41-22-21-40(27-41)24-28-11-16-33(17-12-28)43-31-7-3-1-4-8-31;/h1-23,27,37H,24-26H2;1H/q+1;/p-1
SMILES:
C1=CC=C(C=C1)SC2=CC=C(C=C2)C[N+]3=CN(C=C3)CC(C4=C(C=C(C=C4)Cl)Cl)OCC5=CC=C(C=C5)SC6=CC=CC=C6.[Cl-]
Molecular Formula:
C37H31Cl3N2OS2
Molecular Weight:
690.138
N-(4-Phenylthiobenzyl) Fenticonazole Chloride
CAS No.: 80639-92-5
Reference Standards
VCID: VC0119404
Molecular Formula: C37H31Cl3N2OS2
Molecular Weight: 690.138
CAS No. | 80639-92-5 |
---|---|
Product Name | N-(4-Phenylthiobenzyl) Fenticonazole Chloride |
Molecular Formula | C37H31Cl3N2OS2 |
Molecular Weight | 690.138 |
IUPAC Name | 1-[2-(2,4-dichlorophenyl)-2-[(4-phenylsulfanylphenyl)methoxy]ethyl]-3-[(4-phenylsulfanylphenyl)methyl]imidazol-3-ium;chloride |
Standard InChI | InChI=1S/C37H31Cl2N2OS2.ClH/c38-30-15-20-35(36(39)23-30)37(42-26-29-13-18-34(19-14-29)44-32-9-5-2-6-10-32)25-41-22-21-40(27-41)24-28-11-16-33(17-12-28)43-31-7-3-1-4-8-31;/h1-23,27,37H,24-26H2;1H/q+1;/p-1 |
Standard InChIKey | VVMWYEIOPNGQEO-UHFFFAOYSA-M |
SMILES | C1=CC=C(C=C1)SC2=CC=C(C=C2)C[N+]3=CN(C=C3)CC(C4=C(C=C(C=C4)Cl)Cl)OCC5=CC=C(C=C5)SC6=CC=CC=C6.[Cl-] |
Synonyms | 3-[2-(2,4-Dichlorophenyl)-2-[[4-(phenylthio)phenyl]methoxy]ethyl]-1-[[4-(phenylthio)phenyl]methyl]-1H-imidazolium Chloride; |
PubChem Compound | 71751642 |
Last Modified | Nov 11 2021 |
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